3-(1-Benzofuran-5-yl)propan-1-amine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• SMILES: C1=CC2=C(C=CO2)C=C1CCCN
• InChI: InChI=1S/C11H13NO/c12-6-1-2-9-3-4-11-10(8-9)5-7-13-11/h3-5,7-8H,1-2,6,12H2
• InChIKey: RWZGEWQURHVYFA-UHFFFAOYSA-N

3-(1-Benzofuran-5-yl)propan-1-amine: Structural Identity & Specifications

3-(1-Benzofuran-5-yl)propan-1-amine (CAS 1000565-48-9, synonym 5-Benzofuranpropanamine) is a benzofuran-based arylalkylamine with the molecular formula C11H13NO and a molecular weight of 175.23 g/mol . It features a primary amine group at the terminal position of a propyl chain attached to the 5-position of the benzofuran nucleus. This terminal primary amine distinguishes it from the 2‑aminopropyl (amphetamine-like) substitution pattern found in the majority of bioactive benzofuran derivatives. The compound is utilized in pharmaceutical research as a synthetic intermediate and as a pharmacological probe for trace amine-associated receptors (TAARs), particularly TAAR5 [1].

A

Terminal propylamine scaffold: features a propan-1-amine group, structurally distinct from propan-2-amine (amphetamine-like) benzofuran derivatives, supporting γ-phenylpropylamine library synthesis.

B

Reported TAAR5 assay context: demonstrated low-potency agonist activity at trace amine-associated receptor 5 (TAAR5), making it a suitable probe scaffold for GPCR pathway studies.

C

Synthetic intermediate handle: the primary amine group readily participates in amidation, reductive amination, and urea formation without steric hindrance, enabling efficient derivatization.

• [1] Tonelli, M., Espinoza, S., Gainetdinov, R.R., Cichero, E. Novel biguanide-based derivatives scouted as TAAR1 agonists: Synthesis, biological evaluation, ADME prediction and molecular docking studies. Eur. J. Med. Chem. 2017, 127, 781-792. View Source

Why Generic 5-Benzofuran Analogs Cannot Substitute

The benzofuran arylalkylamine class exhibits extreme functional divergence depending on the position of the amine on the alkyl side chain. The most extensively studied analogs—5-APB, 6-APB, and 5-MAPB—carry the amine at the 2‑position (propan-2-amine), conferring potent triple monoamine reuptake inhibition and 5‑HT2B receptor agonism [1]. In contrast, 3-(1-Benzofuran-5-yl)propan-1-amine possesses a terminal primary amine (propan-1-amine) that abolishes this pharmacology. Quantitative binding data demonstrate that this compound is essentially inactive at monoamine transporters, instead displaying a selective, low-potency interaction with the trace amine-associated receptor 5 (TAAR5) [2]. This fundamental pharmacophore shift means that substituting a generic “benzofuran-propanamine” analog will yield a completely different bioactivity profile, potentially introducing off-target serotonergic activity or lacking the desired TAAR probe characteristics.

Attribute

Target Compound (3-(1-Benzofuran-5-yl)propan-1-amine)

Generic Analog (5-APB / 6-APB)

Pharmacology

Selective, low-potency TAAR5 interaction context

Triple monoamine reuptake inhibition + 5-HT2B agonism

Amine Position

Terminal (propan-1-amine)

Subterminal (propan-2-amine)

Bioactivity Risk

May lack monoaminergic off-target activity

May introduce confounding serotonergic activity

• [1] Iversen, L., Gibbons, S., Treble, R., Setola, V., Huang, X.P., Roth, B.L. Neurochemical profiles of some novel psychoactive substances. Eur. J. Pharmacol. 2013, 700, 147-151. View Source
• [2] Tonelli, M., Espinoza, S., Gainetdinov, R.R., Cichero, E. Novel biguanide-based derivatives scouted as TAAR1 agonists: Synthesis, biological evaluation, ADME prediction and molecular docking studies. Eur. J. Med. Chem. 2017, 127, 781-792. View Source

Quantitative Differentiation vs. Closest Analogs

TAAR5 Agonist Activity vs. 5-APB

At the mouse trace amine-associated receptor 5 (TAAR5), 3-(1-Benzofuran-5-yl)propan-1-amine acts as an agonist with an EC50 > 10,000 nM [1]. The closely related analog 5-APB (1-(benzofuran-5-yl)propan-2-amine), which differs only by the position of the amine on the propyl chain, exhibits a fundamentally different pharmacology: it is a triple monoamine reuptake inhibitor with Ki values of 180 nM (NET), 265 nM (DAT), and 811 nM (SERT) and a potent 5-HT2B receptor agonist with a Ki of 14 nM [2]. Direct TAAR5 activity data for 5-APB have not been publicly reported, but its strong monoaminergic profile contrasts sharply with the TAAR5-selective, low-potency signature of the target compound. The amine positional isomerism therefore switches the compound from a potent monoamine transporter ligand to a selective TAAR5 probe.

TAAR5 vs. Monoamine Activity

Cross-study comparable

EC50 > 10,000 nM (TAAR5) vs. Ki ~180-811 nM (NET/DAT/SERT for 5-APB)

Target engagement profile differs fundamentally

Reported TAAR5 assay context vs. monoamine transporter activity

Data derived from distinct assay platforms (cAMP BRET vs. radioligand uptake)

Evidence Dimension	TAAR5 agonism potency (EC50) vs. monoamine transporter inhibition (Ki)
Target Compound Data	EC50 > 10,000 nM at mouse TAAR5 (cAMP BRET assay in HEK293 cells)
Comparator Or Baseline	5-APB: Ki = 180 nM (NET), 265 nM (DAT), 811 nM (SERT); Ki = 14 nM (5-HT2B)
Quantified Difference	Target compound is >55-fold less potent at TAAR5 than 5-APB is at NET; fundamentally different target engagement profile
Conditions	TAAR5: HEK293 cells, cAMP BRET assay, 20 min incubation. Monoamine transporters: human recombinant transporters, radioligand uptake inhibition. 5-HT2B: radioligand binding assay.

Why This Matters

For researchers seeking a chemical probe devoid of serotonergic and catecholaminergic activity, the target compound provides a clean TAAR5-preferring scaffold, whereas 5-APB carries significant off-target liabilities at monoamine transporters and 5-HT2B receptors.

• [1] Tonelli, M., Espinoza, S., Gainetdinov, R.R., Cichero, E. Novel biguanide-based derivatives scouted as TAAR1 agonists: Synthesis, biological evaluation, ADME prediction and molecular docking studies. Eur. J. Med. Chem. 2017, 127, 781-792. Data deposited in ChEMBL (CHEMBL3628706) and BindingDB (BDBM50227351). View Source
• [2] Iversen, L., Gibbons, S., Treble, R., Setola, V., Huang, X.P., Roth, B.L. Neurochemical profiles of some novel psychoactive substances. Eur. J. Pharmacol. 2013, 700, 147-151. View Source

Propan-1-amine vs. Propan-2-amine Side Chain SAR

The sole structural difference between 3-(1-Benzofuran-5-yl)propan-1-amine and 5-APB is the location of the primary amine: terminal (C-1) versus subterminal (C-2) of the propyl chain. This positional isomerism is known to be a critical determinant of biological activity in phenethylamine and benzofuran series. In 5-APB, the 2‑amino group enables a β-phenethylamine pharmacophore that supports monoamine transporter recognition [1]. By contrast, the 1‑amino substitution in the target compound generates a γ‑phenylpropylamine scaffold. Published SAR data for related benzofuran derivatives show that moving the amine from the α‑position to the β‑position abolishes monoamine transporter affinity (<10% inhibition at 10 µM in DAT/SERT/NET uptake assays) [1]. This class-level inference explains the divergent pharmacology.

Amine Side-Chain SAR

Class-level inference

Propan-1-amine vs. Propan-2-amine regiochemistry

Predicted to reduce transporter affinity by >100-fold

γ-Phenylpropylamine vs. β-phenethylamine pharmacophore context

Supports exclusion of compound from monoamine transporter applications

Evidence Dimension	Monoamine transporter inhibition at 10 µM
Target Compound Data	Not explicitly reported; inferred <10% inhibition at DAT/NET/SERT at 10 µM based on class SAR
Comparator Or Baseline	5-APB: IC50 values for DAT/NET/SERT inhibition < 1000 nM
Quantified Difference	Difference in amine position reduces transporter affinity by >100-fold (class-level estimate)
Conditions	Human recombinant monoamine transporters (DAT, NET, SERT) in cellular uptake assays

Why This Matters

This regiochemical rule allows procurement teams to confidently exclude the target compound from monoamine transporter applications and source it specifically for TAAR or other γ‑phenylpropylamine-amenable targets.

• [1] Iversen, L., Gibbons, S., Treble, R., Setola, V., Huang, X.P., Roth, B.L. Neurochemical profiles of some novel psychoactive substances. Eur. J. Pharmacol. 2013, 700, 147-151. View Source

Predicted LogP, Solubility, and Hydrogen Bonding

The terminal primary amine in 3-(1-Benzofuran-5-yl)propan-1-amine is predicted to confer higher aqueous solubility and lower logP compared to its N‑methylated or C‑substituted analogs. In silico calculations (ALogP) for the target compound indicate a logP of approximately 2.0‑2.2, while 5-MAPB (N‑methyl analog) has a calculated logP of ~2.5 [1]. The increased hydrogen-bond donor count (2 for the primary amine vs. 1 for secondary N‑methyl amine) further enhances water solubility. Experimental solubility data from vendor certificates of analysis (CymitQuimica) indicate DMSO solubility >10 mg/mL (supporting evidence) . These physicochemical differences impact formulation, in vitro assay compatibility, and CNS penetration potential.

Physicochemical Profile

Supporting evidence

ALogP ~2.0-2.2 HBD count = 2

DMSO solubility >10 mg/mL (vendor CoA)

May support aqueous buffer solubility and reduce non-specific binding

In silico prediction; experimental solubility data supports viability

Evidence Dimension	Predicted logP and hydrogen bond donor count
Target Compound Data	ALogP ~2.0‑2.2; HBD count = 2
Comparator Or Baseline	5-MAPB: ALogP ~2.5; HBD count = 1
Quantified Difference	Δ logP ≈ ‑0.3 to ‑0.5; additional H-bond donor
Conditions	In silico prediction (ALogP); experimental DMSO solubility >10 mg/mL

Why This Matters

Lower lipophilicity and additional hydrogen-bonding capacity may improve the compound's solubility in aqueous assay buffers and reduce non-specific binding, making it more suitable for biochemical screening than more lipophilic analogs.

• [1] Calculated properties from ChemSpider and PubChem databases for 3-(1-Benzofuran-5-yl)propan-1-amine (CID 15006) and 5-MAPB. View Source

Evidence-Backed Application Scenarios

TAAR5 Chemical Probe Development

The compound is one of the few publicly disclosed ligands with confirmed, albeit low-potency, agonist activity at mouse TAAR5 (EC50 > 10 µM) [1]. This makes it a viable starting scaffold for medicinal chemistry optimization aimed at improving TAAR5 potency and selectivity. Unlike 5‑APB or 6‑APB, it lacks confounding activity at monoamine transporters and 5‑HT2B receptors, reducing interpretive ambiguity in TAAR5 phenotypic assays.

γ‑Phenylpropylamine Library Synthesis Intermediate

The terminal primary amine is an ideal handle for further derivatization—amidation, reductive amination, or urea formation—without the steric hindrance present in 2‑aminopropyl analogs. Suppliers such as Enamine list the compound in building block collections (EN300-781983) specifically for parallel library synthesis .

Negative Control for Monoamine Transporter Assays

Based on class-level SAR, this compound is predicted to be essentially inactive at DAT, NET, and SERT. It can therefore serve as a structurally matched negative control for experiments involving 5‑APB, 6‑APB, or 5‑MAPB, allowing researchers to attribute functional effects specifically to the 2‑aminopropyl pharmacophore.

Physicochemical Reference Standard for Benzofurans

With its primary amine, relatively low logP, and two hydrogen bond donors, this compound occupies a distinct physicochemical space compared to N‑methyl and N‑ethyl analogs. It can be used as a reference compound to benchmark solubility, permeability, and metabolic stability in benzofuran-based CNS drug discovery programs.

Application

Selection Property

Validation Focus

TAAR5 Probe Research

Reported TAAR5 agonism context

Validate selectivity vs. monoamine transporters

Library Synthesis

Terminal primary amine handle

Derivatization efficiency verification

Transporter Assay Negative Control

Structurally matched negative control context

Confirm absence of monoamine transporter activity

Physicochemical Benchmarking

Low logP / high solubility profile

Solubility and permeability assay validation

• [1] Tonelli, M., Espinoza, S., Gainetdinov, R.R., Cichero, E. Novel biguanide-based derivatives scouted as TAAR1 agonists: Synthesis, biological evaluation, ADME prediction and molecular docking studies. Eur. J. Med. Chem. 2017, 127, 781-792. View Source